Cas no 929339-35-5 ((Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-yl)methylene)benzofuran-3(2H)-one)

• Product Name: (Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-yl)methylene)benzofuran-3(2H)-one
• CAS No: 929339-35-5
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 5235668
• Update Time: 2025-05-23

(Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-yl)methylene)benzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• (Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-yl)methylene)benzofuran-3(2H)-one

• Inchi： 1S/C19H15NO4/c1-20-10-11(15-9-13(23-2)4-6-16(15)20)7-18-19(22)14-5-3-12(21)8-17(14)24-18/h3-10,21H,1-2H3
• InChI Key： PRAGIQLGIQWVRF-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)C1=CC1C2=C(N(C)C=1)C=CC(OC)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-yl)methylene)benzofuran-3(2H)-one

The Compound CAS No. 929339-35-5: (Z)-6-Hydroxy-2-((5-Methoxy-1-Methyl-1H-Indol-3-Yl)methylene)Benzofuran-3(2H)-One

The compound with CAS No. 929339-35-5, commonly referred to as (Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-yl)methylene)benzofuran-3(2H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound is notable for its complex structure, which includes a benzofuran ring system and an indole moiety, both of which are known for their biological activities and potential therapeutic applications.

Benzofuran derivatives have been extensively studied due to their diverse biological properties, including antioxidant, anti-inflammatory, and anticancer activities. The presence of the hydroxyl group at the 6-position of the benzofuran ring in this compound further enhances its reactivity and potential bioavailability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of benzofuran-based compounds.

The indole moiety in this molecule is another key structural element that contributes to its biological significance. Indole-containing compounds are well-documented for their ability to interact with various biological targets, such as receptors and enzymes. The methoxy and methyl substituents on the indole ring in this compound suggest potential modulation of its electronic properties, which could influence its binding affinity to target proteins. This aspect has been a focal point in recent research aimed at designing more potent and selective drug candidates.

The (Z)-configuration of the methylene bridge connecting the benzofuran and indole moieties is critical for maintaining the stereochemical integrity of the molecule. Stereoisomerism often plays a pivotal role in determining the biological activity of compounds, as seen in numerous natural products and synthetic drugs. Recent advancements in asymmetric synthesis have enabled researchers to explore the stereochemical outcomes of such configurations more effectively.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of key intermediates, such as substituted benzofurans and indoles, which are then coupled via conjugate addition or similar methods. The use of transition metal catalysts has significantly streamlined these processes, making them more efficient and scalable.

Recent studies have also explored the biological evaluation of this compound, particularly its potential as an anticancer agent. In vitro assays have demonstrated selective cytotoxicity against various cancer cell lines, suggesting that it may inhibit key pathways involved in cell proliferation and survival. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, which are essential for drug candidate development.

Another area of interest is the natural product inspiration behind this compound. Many benzofuran-indole hybrids are found in nature, often as secondary metabolites in plants and fungi. The design of this compound draws inspiration from such natural products, emphasizing the importance of biomimetic synthesis in drug discovery.

In conclusion, (Z)-6-hydroxy-2-((5-methoxy-1-methyl-1H-indol-3-Yl)methylene)benzofuran-3(2H)-one represents a compelling example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for further research into novel drug development strategies.